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Compound of Interest

Compound Name: Iodous acid

Cat. No.: B082544 Get Quote

A deep dive into the properties, synthesis, and reactivity of two key iodine oxoacids, providing

researchers, scientists, and drug development professionals with a comprehensive

comparative guide.

This guide offers an objective comparison of iodous acid (HIO₂) and hypoiodous acid (HIO),

two important but often elusive iodine oxoacids. While both are highly reactive and unstable,

they exhibit distinct chemical properties and play different roles in chemical and biological

systems. This document summarizes their key characteristics, provides experimental protocols

for their synthesis, and visualizes their structures and reaction pathways.

At a Glance: Key Differences
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Property Iodous Acid (HIO₂) Hypoiodous Acid (HIO)

Chemical Formula HIO₂ HIO

Molecular Weight 159.911 g/mol [1] 143.912 g/mol [2][3]

Oxidation State of Iodine +3[1] +1[4]

pKa Estimated between 4 and 6[5] ~10.5 - 11[2][4][6][7][8]

Appearance in Solution
Colorless or yellowish aqueous

solution[9]

Greenish-yellow solution[2][3]

[9][10]

Stability

Extremely unstable, observed

but never isolated in pure form.

[11] Salts (iodites) are also

highly unstable.[1]

Highly unstable, exists in

solution and decomposes

readily.[4][6]

Structure Bent Bent

Bond Angle ~109.5° (approximate) ~103.89°

Bond Length (I-O) ~170 pm (approximate) ~1.994 Å

Standard Reduction Potential

(acidic)

HIO + H⁺ + 2e⁻ ⇌ I⁻ + H₂O; E°

= +0.985 V[12]
Not explicitly found for HIO₂/I₂

Key Reactivity Acts as an oxidizing agent. Potent oxidizing agent.[10]

Biological Significance
Potential role in atmospheric

aerosol nucleation.[13][14][15]

Involved in the innate immune

response.[4][6]

Molecular Structures
The molecular geometries of both iodous acid and hypoiodous acid are bent, a consequence

of the lone pairs of electrons on the central iodine and oxygen atoms.
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Molecular Structure of Iodous Acid (HIO₂)
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Caption: Molecular structure of iodous acid.

Molecular Structure of Hypoiodous Acid (HIO)
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Caption: Molecular structure of hypoiodous acid.

Experimental Protocols
Due to their instability, both acids are typically prepared in situ for immediate use.
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Synthesis of Hypoiodous Acid (HIO)
Method 1: Reaction of Iodine with a Cold, Dilute Solution of Sodium Hydroxide

This is a common method for generating hypoiodous acid in solution.[3][9][10]

Reaction: I₂ + 2NaOH (cold, dilute) → NaI + NaIO + H₂O NaIO + H₂O ⇌ HIO + NaOH

Procedure:

Prepare a cold, dilute solution of sodium hydroxide.

Slowly add elemental iodine to the solution while stirring.

The resulting solution will contain hypoiodous acid in equilibrium with sodium hypoiodite.

Method 2: Dissolving Iodine in Water

This method produces hypoiodous acid in equilibrium with iodide and hydronium ions.[7][10]

Reaction: I₂ + H₂O ⇌ HIO + H⁺ + I⁻

Procedure:

Add elemental iodine to deionized water.

Stir the mixture. The solubility of iodine in water is low, so this will result in a dilute solution

of hypoiodous acid.

Synthesis of Iodous Acid (HIO₂)
The synthesis of iodous acid is more challenging due to its extreme instability.

Method: Oxidation of Iodide Ions

This method involves the oxidation of an iodide salt.[16]

Reaction: 2I⁻ + O₂ → I₂ + 2e⁻ followed by I₂ + O₂ + 2H₂O → 2HIO₂
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Procedure:

Dissolve an iodide salt (e.g., NaI or KI) in an acidic aqueous solution (e.g., with

hydrochloric acid).

Bubble oxygen gas through the solution.

The iodide is first oxidized to iodine, which is then further oxidized to iodous acid.

Isolation of pure iodous acid is generally not feasible as it readily disproportionates.

Comparative Reactivity and Stability
Hypoiodous acid (HIO) is a potent oxidizing agent, a property utilized by the immune system.

[4][6] The enzyme myeloperoxidase, present in neutrophils, catalyzes the oxidation of iodide by

hydrogen peroxide to produce hypoiodous acid, which then acts as a microbicidal agent.[4]

Iodous acid (HIO₂) is also a reactive oxidizing species, though its applications in organic

synthesis are less explored than other iodine oxoacids due to its instability.[16] Its salts, iodites,

are known to rapidly disproportionate to form iodide and iodate.[1]

The disproportionation of hypoiodous acid is a key aspect of its chemistry, leading to the

formation of iodic acid and iodine.

Disproportionation of Hypoiodous Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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